Cas no 3669-17-8 (Solasodien)

• Product name: Solasodien
• CAS No: 3669-17-8
• MF: C₂₇H₄₁NO
• MW: 395.621
• CID: 1997381
• PubChem ID: 133065674

Solasodien Chemical and Physical Properties

Names and Identifiers

• Solasodien
• Solasodien-(3.5), (25R)-22alpha-N-Spirosola-(3.5)-dien
• spirosola-3,5-diene
• (25R)-22αN-spirosola-3,5-diene
• SOLASODIENE
• 3669-17-8
• Spirosola-3,5-diene (22alpha,25R)-

• Inchi： InChI=1S/C27H41NO/c1-17-10-14-27(28-16-17)18(2)24-23(29-27)15-22-20-9-8-19-7-5-6-12-25(19,3)21(20)11-13-26(22,24)4/h5,7-8,17-18,20-24,28H,6,9-16H2,1-4H3/t17-,18+,20-,21+,22?,23+,24+,25+,26+,27-/m1/s1
• InChI Key： OYNIUJOJEWHJPN-WUIYOFAPSA-N
• SMILES： CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CC=C6C5(CCC=C6)C)C)C)NC1

Computed Properties

• Exact Mass: 395.318814931g/mol
• Monoisotopic Mass: 395.318814931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 0
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų
• XLogP3: 6.6